2-(cyclopentylthio)-5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazole

• IUPAC Name: 2-cyclopentylsulfanyl-1-(2-methylphenyl)-5-(3-nitrophenyl)imidazole
• InChI: InChI=1S/C21H21N3O2S/c1-15-7-2-5-12-19(15)23-20(16-8-6-9-17(13-16)24(25)26)14-22-21(23)27-18-10-3-4-11-18/h2,5-9,12-14,18H,3-4,10-11H2,1H3
• InChI Key: TZYRUJGBSGOFRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SC3CCCC3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol
• CAS No.: 1234828-78-4

Description

2-(cyclopentylthio)-5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazole is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Pharmaceutical Applications

A significant application of imidazole derivatives, like the compound , is in the field of pharmaceutical synthesis. For instance, Chen et al. (2004) describe a method for constructing the imidazo[1,5-a]quinoxalin-4-one ring system, a crucial component in the synthesis of novel and potent Lck inhibitors, which have implications in pharmaceutical research (Bang-Chi Chen et al., 2004).

Corrosion Inhibition

Imidazole derivatives are also explored for their role in corrosion inhibition. Singh et al. (2017) studied the corrosion inhibition performance of novel imidazole derivatives on steel in corrosive environments, highlighting their potential use in industrial applications (Ambrish Singh et al., 2017).

Catalytic and Enzymatic Reactions

Imidazole compounds are known for their catalytic properties, especially in enzymatic reactions. Breslow et al. (1989) discuss the catalysis of cyclization/cleavage of certain compounds by imidazole, demonstrating its potential in biochemical processes (R. Breslow et al., 1989).

Antimicrobial Agents

Another important application of imidazole derivatives is their use as antimicrobial agents. Narwal et al. (2012) synthesized novel imidazoles and tested them for their antimicrobial activities, indicating their potential in developing new antimicrobial drugs (S. Narwal et al., 2012).

Organic Chemistry and Material Science

In the field of organic chemistry and materials science, imidazole derivatives are utilized for various syntheses and studies. For example, Soylemez et al. (2015) used an imidazole derivative in the synthesis of a copolymer for electrochemical studies, showing its applicability in material science (Saniye Soylemez et al., 2015).